![molecular formula C9H12N2O3 B3040223 b-Amino-4-nitrobenzenepropanol CAS No. 174302-89-7](/img/structure/B3040223.png)
b-Amino-4-nitrobenzenepropanol
Overview
Description
B-Amino-4-nitrobenzenepropanol, also known as ANBP, is a chemical compound that has been extensively researched for its potential use in various scientific applications. ANBP is a chiral molecule, meaning it has two possible enantiomers that can have different physiological effects.
Scientific Research Applications
Synthesis and Transformations of Functionalized β-Amino Acid Derivatives
β-Amino acids, including derivatives similar to β-Amino-4-nitrobenzenepropanol, have garnered interest in drug research due to their biological relevance. Metathesis reactions, such as ring-opening, ring-closing, and cross metathesis, are extensively utilized to access alicyclic β-amino acids and their densely functionalized derivatives. These synthetic routes offer selective and stereocontrolled methodologies, highlighting their versatility, robustness, and efficiency in the creation of new molecular entities for medicinal chemistry (Kiss, Kardos, Vass, & Fülöp, 2018).
Pharmacological Properties of Nitroxyl Radicals Conjugates
The introduction of nitroxyl radicals into molecules, including amino acid derivatives, has been shown to enhance or modify biological activity, reduce general toxicity, or increase selective cytotoxicity. Conjugates of natural compounds with nitroxyl radicals, including those related to β-Amino-4-nitrobenzenepropanol, serve as a basis for creating new pharmacological agents. This area of medicinal chemistry is rapidly developing, with potential applications in treating and preventing severe diseases (Grigor’ev, Tkacheva, & Morozov, 2014).
Role of β-Alanine in Plants
β-Alanine, a non-proteinogenic amino acid, plays a unique role in plants, including functions in stress response, lignin biosynthesis, and ethylene production. This insight into β-alanine's biosynthesis and metabolism in plants provides a foundation for understanding the broader applications of β-amino acids in biological systems and their potential uses in agricultural biotechnology (Parthasarathy, Savka, & Hudson, 2019).
Advanced Oxidation Processes for Pharmaceutical Degradation
Advanced oxidation processes (AOPs) are employed to degrade various pharmaceutical compounds, including those related to β-Amino-4-nitrobenzenepropanol, in aqueous media. This research area focuses on understanding the kinetics, mechanisms, and by-products of degradation, contributing to environmental science and engineering efforts to mitigate pharmaceutical pollution (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Safety and Hazards
The safety information available indicates that b-Amino-4-nitrobenzenepropanol has the GHS07 pictogram. The hazard statements are H315, H319, and H335. The precautionary statements are P261, P305+351+338, and P302+352 . For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS) .
properties
IUPAC Name |
2-amino-3-(4-nitrophenyl)propan-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3/c10-8(6-12)5-7-1-3-9(4-2-7)11(13)14/h1-4,8,12H,5-6,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCLGMKWXPXAGEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(CO)N)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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